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Compound of Interest

Compound Name: Osbpl7-IN-1

Cat. No.: B8714938 Get Quote

Application Notes and Protocols for Osbpl7-IN-1
For Researchers, Scientists, and Drug Development Professionals

Introduction
Osbpl7-IN-1 is a potent and orally active inhibitor of the Oxysterol-Binding Protein Like 7

(OSBPL7)[1][2]. Research has demonstrated that by inhibiting OSBPL7, Osbpl7-IN-1 promotes

an increase of the ATP-binding cassette transporter A1 (ABCA1) at the plasma membrane[1]

[2]. This upregulation of ABCA1 enhances cholesterol efflux from cells, a critical process in

maintaining cellular cholesterol homeostasis[3][4][5]. These characteristics position Osbpl7-IN-
1 as a valuable research tool for studying lipid metabolism, particularly in the context of renal

diseases and other disorders related to cellular cholesterol dysregulation[3][6]. This document

provides detailed information on the solubility of Osbpl7-IN-1, protocols for its use in

experimental settings, and an overview of its mechanism of action.

Physicochemical Properties
Molecular Formula: C₂₀H₁₉Cl₂F₃N₂O₃

Molecular Weight: 463.28 g/mol

Appearance: White to off-white solid

CAS Number: 1269826-44-9
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Solubility Data
The solubility of Osbpl7-IN-1 has been determined in various solvents. The data indicates that

Dimethyl Sulfoxide (DMSO) is the most effective solvent for this compound. Information

regarding its solubility in other common laboratory solvents is limited, suggesting poor solubility

in aqueous solutions.

Table 1: Solubility of Osbpl7-IN-1 in Common Laboratory Solvents

Solvent
Concentration
(mg/mL)

Molar Equivalent
(mM)

Notes

DMSO 11 - 125 23.74 - 269.81

Solubility may be

enhanced with

sonication or gentle

warming (up to 60°C).

It is recommended to

use freshly opened,

anhydrous DMSO as

the compound is

hygroscopic.[1][2][7]

[8]

Ethanol Data not available Data not available

Water Data not available Data not available

PBS (Phosphate-

Buffered Saline)
Data not available Data not available

Dimethylformamide

(DMF)
Data not available Data not available

Signaling Pathway
Osbpl7-IN-1 exerts its biological effects by targeting OSBPL7, a member of the oxysterol-

binding protein family. OSBPL7 is understood to negatively regulate the stability of the ABCA1

protein. By inhibiting OSBPL7, Osbpl7-IN-1 effectively removes this negative regulation,
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leading to increased levels of ABCA1 at the plasma membrane. This, in turn, facilitates the

efflux of cholesterol from the cell to lipid-poor apolipoproteins, such as ApoA-I.
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Caption: Mechanism of Action of Osbpl7-IN-1.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
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This protocol describes the preparation of a concentrated stock solution of Osbpl7-IN-1, which

can be further diluted for use in various in vitro and in vivo experiments.

Materials:

Osbpl7-IN-1 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Water bath (optional)

Procedure:

Weighing the Compound: Accurately weigh the desired amount of Osbpl7-IN-1 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.63 mg of the compound

(Molecular Weight = 463.28 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

Osbpl7-IN-1 powder. For a 10 mM stock solution from 4.63 mg, add 1 mL of DMSO.

Dissolution:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the vial in a water bath sonicator for 5-10

minutes.

Alternatively, gently warm the solution in a water bath set to a temperature not exceeding

60°C until the solid is completely dissolved.[7]

Storage: Once the Osbpl7-IN-1 is fully dissolved, the stock solution should be aliquoted into

smaller volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-
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term storage (up to 1 month) or at -80°C for long-term storage (up to 1 year).[2]

Protocol 2: In Vitro Treatment of Cultured Cells (Human
Podocytes)
This protocol is adapted from studies utilizing Osbpl7-IN-1 (referred to as Cpd G) in cultured

human podocytes to investigate its effect on ABCA1 levels and cholesterol efflux.[3]

Materials:

Cultured human podocytes

Appropriate cell culture medium and supplements

Osbpl7-IN-1 stock solution (e.g., 10 mM in DMSO)

Vehicle control (DMSO)

Sterile, tissue culture-treated plates or flasks

Procedure:

Cell Seeding: Seed human podocytes in appropriate tissue culture plates at a density that

will allow for optimal growth and treatment response. Allow the cells to adhere and grow to

the desired confluency.

Preparation of Working Solution:

Thaw an aliquot of the Osbpl7-IN-1 stock solution at room temperature.

Prepare a series of dilutions of the stock solution in the cell culture medium to achieve the

desired final concentrations. A typical concentration range for in vitro experiments is 1-10

µM.[2]

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Prepare a vehicle control with the

same final concentration of DMSO as the highest concentration of Osbpl7-IN-1 used.
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Cell Treatment:

Remove the existing culture medium from the cells.

Add the culture medium containing the desired concentrations of Osbpl7-IN-1 or the

vehicle control to the respective wells.

Incubation: Incubate the cells for the desired period (e.g., 24-48 hours) under standard cell

culture conditions (e.g., 37°C, 5% CO₂).

Downstream Analysis: Following the incubation period, the cells can be harvested and

processed for various downstream analyses, such as:

Western Blotting: To assess the protein levels of ABCA1 and OSBPL7.

Cholesterol Efflux Assays: To measure the functional consequence of increased ABCA1.

Immunofluorescence Microscopy: To visualize the subcellular localization of ABCA1.
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Caption: In Vitro Experimental Workflow.

Concluding Remarks
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Osbpl7-IN-1 is a specific and effective inhibitor of OSBPL7, making it a crucial compound for

investigating the role of this protein in cellular lipid homeostasis. Proper handling and

consideration of its solubility characteristics are essential for obtaining reliable and reproducible

experimental results. The provided protocols offer a foundation for the use of Osbpl7-IN-1 in

both biochemical and cell-based assays. Researchers are encouraged to optimize these

protocols for their specific experimental systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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